Cas no 10081-39-7 (Reichardt’s Dye (Technical Grade))

• Product Name: Reichardt’s Dye (Technical Grade)
• CAS No: 10081-39-7
• MF: C₄₁H₂₉NO
• MW: 551.675070524216
• MDL: MFCD00013355
• CID: 194434
• PubChem ID: 2754438
• Update Time: 2025-11-05

Reichardt’s Dye (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 5'-(2,4,6-Triphenylpyridin-1-ium-1-yl)-[1,1':3',1''-terphenyl]-2'-olate
• 2,6-Diphenyl-4-(2,4,6-triphenyl-1-pyridinio)phenolate
• Pyridinium,1-(2'-hydroxy[1,1':3',1''-terphenyl]-5'-yl)-2,4,6-triphenyl-, inner salt
• Reichardt's dye
• 2,6-diphenyl-4-(2,4,6-triphenylpyridin-1-ium-1-yl)phenolate
• Dimroth-reichardt betaine dye
• 2,6-diphenyl-4-(2,4,6-triphenylpyridinium-1-yl)phenolate
• 1-(2-Hydroxy-m-terphenyl-5-yl)-2,4,6-triphenylpyridinium hydroxide, inner salt
• Betaine 30
• 10081-39-7
• DTXSID60373025
• MFCD00013355
• 2,6-Diphenyl-4-(2,4,6-triphenyl-1-pyridinium)phenolate
• Reichardt dye
• SCHEMBL158977
• AS-82198
• ET-30
• NN977V8PG5
• Pyridinium, 1-(2-hydroxy(1,1:3,1-terphenyl)-5-yl)-2,4,6-triphenyl-, inner salt
• 1-(2-Hydroxy(1,1:3,1-terphenyl)-5-yl)-2,4,6-triphenylpyridinium hydroxide inner salt
• 4-(2,4,6-triphenylpyridinium-1-yl)-2,6-diphenylphenolate
• J-000225
• FT-0636628
• Reichard's ET 30 dye
• 2,6-diphenyl-4-(2,4,6-triphenylpyridinium-1-yl) phenolate
• Reichardt's et(30) betaine dye
• Reichardt's dye, Dye content 90 %
• 1-{6-oxido-5-phenyl-[1,1'-biphenyl]-3-yl}-2,4,6-triphenyl-1-pyridin-1-ylium
• 2,6-Diphenyl-4-(2,4,6-triphenyl-1-pyridinio)phenoxide
• Pyridinium, 1-(3,5-diphenyl-4-hydroxyphenyl)-2,4,6-triphenyl-, hydroxide, inner salt
• Reichardt's betain
• 4-(2,4,6-Triphenylpyridinio)-2,6-diphenylphenoxide
• AKOS004909111
• UNII-NN977V8PG5
• 1-{6-oxido-5-phenyl-[1,1'-biphenyl]-3-yl}-2,4,6-triphenyl-1lambda-pyridin-1-ylium
• G82817
• Reichardt’s Dye (Technical Grade)

• MDL： MFCD00013355
• Inchi： 1S/C41H29NO/c43-41-37(31-18-8-2-9-19-31)28-36(29-38(41)32-20-10-3-11-21-32)42-39(33-22-12-4-13-23-33)26-35(30-16-6-1-7-17-30)27-40(42)34-24-14-5-15-25-34/h1-29H
• InChI Key： UWOVWIIOKHRNKU-UHFFFAOYSA-N
• SMILES： [O-]C1C(C2C=CC=CC=2)=CC(=CC=1C1C=CC=CC=1)[N+]1=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 551.22500
• Monoisotopic Mass: 551.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.9Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.1

Experimental Properties

• Color/Form: Dark violet crystal
• Melting Point: 271-275 °C(lit.)
• Stability/Shelf Life: Stable. Incompatible with acids and strong oxidizing agents.
• PSA: 26.94000
• LogP: 10.44210
• Solubility: Not determined

Reichardt’s Dye (Technical Grade) Security Information

• Safety Instruction： S22; S24/25

Additional information on Reichardt’s Dye (Technical Grade)

Reichardt’s Dye (Technical Grade) – CAS No. 10081-39-7: A Comprehensive Guide to Properties, Applications, and Market Trends

Reichardt’s Dye (Technical Grade), with the CAS number 10081-39-7, is a well-known solvatochromic dye widely used in chemical research and industrial applications. This compound is particularly valued for its ability to change color in response to solvent polarity, making it an essential tool in solvent polarity studies and spectroscopic analysis. In this article, we delve into the properties, applications, and market trends of Reichardt’s Dye, while addressing common questions and industry-relevant topics.

The chemical structure of Reichardt’s Dye features a betaine-type zwitterionic structure, which is responsible for its unique solvatochromic behavior. This property allows researchers to measure the polarity of solvents accurately, a critical parameter in fields such as organic synthesis, pharmaceutical development, and material science. The dye’s sensitivity to environmental changes has also sparked interest in its potential use for sensor technologies and smart materials.

One of the most frequently asked questions about Reichardt’s Dye (Technical Grade) is its stability and storage conditions. The compound is typically stable under standard laboratory conditions but should be protected from prolonged exposure to light and moisture to maintain its efficacy. Researchers often inquire about its compatibility with various solvents, and studies confirm that it performs exceptionally well in polar aprotic solvents like dimethyl sulfoxide (DMSO) and acetonitrile.

In recent years, the demand for Reichardt’s Dye has grown due to its expanding applications in green chemistry and sustainable technologies. For instance, its use in monitoring solvent recycling processes aligns with the global push toward eco-friendly industrial practices. Additionally, advancements in analytical chemistry have highlighted its role in developing high-throughput screening methods for drug discovery.

The market for Reichardt’s Dye (Technical Grade) is influenced by trends in research and development (R&D) and the increasing adoption of automated laboratory systems. Suppliers are focusing on providing high-purity batches to meet the stringent requirements of academic and industrial laboratories. Pricing trends indicate moderate fluctuations, driven by raw material availability and production scalability.

For researchers looking to purchase Reichardt’s Dye CAS 10081-39-7, it is essential to verify the supplier’s credentials and product specifications. Reputable vendors often provide detailed technical data sheets, including UV-Vis absorption spectra and solubility data, to ensure compatibility with intended applications. Bulk purchasing options are also available for large-scale projects, offering cost-effective solutions for long-term studies.

Looking ahead, the versatility of Reichardt’s Dye continues to inspire innovation across multiple disciplines. Its integration into nanotechnology and optoelectronic devices represents a promising frontier, with ongoing studies exploring its potential in light-responsive materials. As the scientific community embraces interdisciplinary approaches, the relevance of this dye is expected to grow further.

In conclusion, Reichardt’s Dye (Technical Grade) remains a cornerstone in modern chemistry, bridging fundamental research and practical applications. Its unique properties and adaptability make it indispensable for scientists tackling challenges in environmental monitoring, pharmaceuticals, and advanced materials. By staying informed about the latest developments, researchers can fully leverage the capabilities of this remarkable compound.